1-(2-cyanoethyl)-3-(3-nitrophenyl)-N-1,3-thiazol-2-yl-1H-pyrazole-4-carboxamide

• IUPAC Name: 1-(2-cyanoethyl)-3-(3-nitrophenyl)-N-(1,3-thiazol-2-yl)pyrazole-4-carboxamide
• InChI: InChI=1S/C16H12N6O3S/c17-5-2-7-21-10-13(15(23)19-16-18-6-8-26-16)14(20-21)11-3-1-4-12(9-11)22(24)25/h1,3-4,6,8-10H,2,7H2,(H,18,19,23)
• InChI Key: QNFOBXFEIPPJRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=NN(C=C2C(=O)NC3=NC=CS3)CCC#N
• Molecular Formula: C16H12N6O3S
• Molecular Weight: 368.4 g/mol

Description

1-(2-cyanoethyl)-3-(3-nitrophenyl)-N-1,3-thiazol-2-yl-1H-pyrazole-4-carboxamide is a chemical compound that has been of interest to researchers due to its potential applications in the field of medicinal chemistry. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.

Scientific Research Applications

1-(2-cyanoethyl)-3-(3-nitrophenyl)-N-1,3-thiazol-2-yl-1H-pyrazole-4-carboxamide has been studied for its potential applications in the field of medicinal chemistry. This compound has been found to have antibacterial and antifungal properties and has been studied for its potential use in the treatment of various infections. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent and as a potential anticancer agent.

Mechanism of Action

The exact mechanism of action of 1-(2-cyanoethyl)-3-(3-nitrophenyl)-N-1,3-thiazol-2-yl-1H-pyrazole-4-carboxamide is not fully understood. However, it has been suggested that this compound may work by inhibiting the synthesis of bacterial and fungal cell walls, leading to cell death. Additionally, this compound may work by inhibiting the activity of enzymes involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects
1-(2-cyanoethyl)-3-(3-nitrophenyl)-N-1,3-thiazol-2-yl-1H-pyrazole-4-carboxamide has been found to have various biochemical and physiological effects. This compound has been found to have antibacterial and antifungal properties, as well as anti-inflammatory and potential anticancer effects. Additionally, this compound has been found to have low toxicity, making it a potential candidate for further study.

Advantages and Limitations for Lab Experiments

1-(2-cyanoethyl)-3-(3-nitrophenyl)-N-1,3-thiazol-2-yl-1H-pyrazole-4-carboxamide has several advantages and limitations for laboratory experiments. One advantage is that this compound has been found to have low toxicity, making it a potential candidate for further study. Additionally, this compound has been synthesized using various methods, making it readily available for use in laboratory experiments. However, one limitation is that the exact mechanism of action of this compound is not fully understood, making it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of 1-(2-cyanoethyl)-3-(3-nitrophenyl)-N-1,3-thiazol-2-yl-1H-pyrazole-4-carboxamide. One direction is to further study the antibacterial and antifungal properties of this compound and its potential use in the treatment of various infections. Additionally, further study is needed to fully understand the mechanism of action of this compound and its potential use as an anti-inflammatory and anticancer agent. Furthermore, future studies could focus on the development of new and improved synthesis methods for this compound.